molecular formula C8H11BrS B8423955 4-Bromo-2-(2-methylpropyl)thiophene

4-Bromo-2-(2-methylpropyl)thiophene

Cat. No.: B8423955
M. Wt: 219.14 g/mol
InChI Key: WIIAXRDROOJFEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-(2-methylpropyl)thiophene is a useful research compound. Its molecular formula is C8H11BrS and its molecular weight is 219.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H11BrS

Molecular Weight

219.14 g/mol

IUPAC Name

4-bromo-2-(2-methylpropyl)thiophene

InChI

InChI=1S/C8H11BrS/c1-6(2)3-8-4-7(9)5-10-8/h4-6H,3H2,1-2H3

InChI Key

WIIAXRDROOJFEO-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC1=CC(=CS1)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1-(4-bromo-2-thienyl)-2-methyl-1-propanone (816 mg, 3.52 mmol) was diluted in ethylene glycol (3 mL). Hydrazine monohydrate (0.46 mL, 9.5 mmol, 2.7 eq) was added, and the mixture was heated to 160° C. for 1.5 h behind a blast shield. The mixture was cooled to rt, and diluted with water. 6 M aqueous HCl was added until pH was acidic (pH paper), and the mixture was extracted three times with hexanes. The combined organics were dried over sodium sulfate, filtered, and concentrated. The crude product was purified by biotage, 25M+ column, eluting with 5% ethyl acetate in hexanes. Fractions containing the desired product were concentrated in vacuo to afford the title compound as light yellow oil (192 mg, 25%).
Quantity
816 mg
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3 mL
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0.46 mL
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Yield
25%

Synthesis routes and methods II

Procedure details

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